N'-(4-phenylcyclohexylidene)hexanohydrazide

• IUPAC Name: N-[(4-phenylcyclohexylidene)amino]hexanamide
• InChI: InChI=1S/C18H26N2O/c1-2-3-5-10-18(21)20-19-17-13-11-16(12-14-17)15-8-6-4-7-9-15/h4,6-9,16H,2-3,5,10-14H2,1H3,(H,20,21)
• InChI Key: BSSDEBXMNHFRNI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NN=C1CCC(CC1)C2=CC=CC=C2
• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol

Description

N-(4-phenylcyclohexylidene)hexanohydrazide, commonly known as PHP or PHP-1, is a synthetic compound that belongs to the class of dissociative anesthetics. It was first synthesized in 1969 by a team of researchers led by Victor R. Vollhardt. Since then, PHP has been extensively studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of PHP is not fully understood, but it is believed to act on the N-methyl-D-aspartate (NMDA) receptor in the brain. This receptor is involved in the regulation of synaptic plasticity and memory formation. PHP is thought to block the activity of the NMDA receptor, leading to a dissociative state and anesthesia.
Biochemical and Physiological Effects
PHP has been shown to produce a range of biochemical and physiological effects in animal studies. These include changes in heart rate, blood pressure, and body temperature. It has also been shown to affect the release of neurotransmitters such as dopamine, norepinephrine, and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using PHP in lab experiments is its relatively low cost compared to other dissociative anesthetics. However, its potency can vary depending on the source and purity of the compound, which can make it difficult to control dosages. Additionally, PHP has a short duration of action, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on PHP. One area of interest is its potential use in the treatment of depression and other psychiatric disorders. Other researchers are investigating the use of PHP as a tool to study the mechanisms of memory formation and synaptic plasticity. Finally, there is ongoing research into the synthesis of new compounds that are structurally similar to PHP, with the aim of developing more potent and selective dissociative anesthetics.

Synthesis Methods

The synthesis of PHP involves the reaction of cyclohexanone with phenylhydrazine in the presence of hydrochloric acid to form 4-phenylcyclohexanone hydrazone. This hydrazone is then reacted with n-butyllithium to form the corresponding lithium salt, which is further reacted with 1-bromohexane to yield PHP.

Scientific Research Applications

PHP has been used in a variety of scientific research applications, including studies on the central nervous system, pain management, and depression. It has also been used as a tool to study the mechanism of action of other dissociative anesthetics, such as ketamine.